BENGHE Foundational & Exploratory

Check Availability & Pricing

N-Hydroxyphthalimide: A Comprehensive
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Hydroxyphthalimide

Cat. No.: B041947

Introduction

N-Hydroxyphthalimide (NHPI) is a versatile organic compound that has garnered significant
attention in both academic research and industrial applications.[1] With the CAS number 524-
38-9, this derivative of phthalimide is a cornerstone in the field of radical chemistry, acting as a
potent catalyst for a wide array of organic transformations.[1] Its unique ability to generate the
phthalimido-N-oxyl (PINO) radical under mild conditions has made it an indispensable tool in C-
H functionalization, oxidation reactions, and polymer chemistry. This technical guide provides
an in-depth overview of N-Hydroxyphthalimide, focusing on its chemical properties, molecular
structure, synthesis, and applications, with a particular emphasis on its relevance to
researchers, scientists, and drug development professionals.

Chemical and Physical Properties

N-Hydroxyphthalimide is a white to pale yellow crystalline solid, soluble in water and various
polar organic solvents.[1] The key physicochemical properties of NHPI are summarized in the
table below for easy reference.
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Property Value Reference

CAS Number 524-38-9 [2][3]

Molecular Formula CsHsNOs3 [2][3]

Molecular Weight 163.13 g/mol [2][3]
White to pale yellow crystalline

Appearance _ [1]
solid

Melting Point 233 °C [1]

Boiling Point 370 °C [1]

Density 1.64 g/mL [1]
2-Hydroxy-1H-isoindole-

IUPAC Name i [1]
1,3(2H)-dione

Synonyms Phthaloxime, NHPI [2]

Molecular Structure

The molecular structure of N-Hydroxyphthalimide consists of a phthalimide core with a
hydroxyl group attached to the nitrogen atom. This N-OH bond is crucial for its catalytic activity.

2D Structure:
Caption: 2D chemical structure of N-Hydroxyphthalimide.
3D Conformer:

A 3D representation of the N-Hydroxyphthalimide molecule can be found in the PubChem
database under CID 10665.[4] The molecule exists in two polymorphic forms, colorless and
yellow, with slight differences in the planarity of the NOH group relative to the phthalimide ring.

[1]

Synthesis of N-Hydroxyphthalimide
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Several methods have been reported for the synthesis of N-Hydroxyphthalimide. A common
and efficient laboratory-scale synthesis involves the reaction of phthalic anhydride with
hydroxylamine hydrochloride.

Experimental Protocol: Synthesis from Phthalic
Anhydride and Hydroxylamine Hydrochloride

This protocol is adapted from a patented synthesis method.[5]

Materials:

o Phthalic anhydride (25.0 g)

o Hydroxylamine hydrochloride (13.0 g)

e Hydrated organic solvent (e.g., 100 mL of agueous dioxane (50% v/v))

Procedure:

Dissolve phthalic anhydride in the hydrated organic solvent in a reaction flask.

Add hydroxylamine hydrochloride to the solution.

Heat the reaction mixture to 85-90 °C and maintain for 4 hours with stirring.

After the reaction is complete, remove the organic solvent under reduced pressure.

Dry the resulting solid to obtain N-Hydroxyphthalimide.

Expected Yield: Approximately 90% (24.7 g).[5]

Core Applications in Research and Development

N-Hydroxyphthalimide is a highly versatile catalyst, primarily utilized in oxidation reactions.[6]
Its applications span from the synthesis of fine chemicals to the modification of polymers.

Catalytic Aerobic Oxidation
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NHPI is renowned for its ability to catalyze the aerobic oxidation of a wide range of organic
substrates, including hydrocarbons, alcohols, and amides, using molecular oxygen as the
terminal oxidant.[6][7] This "green" approach avoids the use of heavy metal catalysts and harsh
reaction conditions.

The catalytic activity of NHPI is attributed to the in-situ formation of the phthalimido-N-oxyl
(PINO) radical.[7] This radical is a potent hydrogen atom abstractor, initiating a radical chain
reaction. The bond dissociation energy of the N-O-H bond in NHPI is approximately 88-90
kcal/mol, facilitating the formation of the PINO radical.[1]

Substrate (R-H) Substrate Radical (Re)
+He
T e (regenerated)

Initiator
(e.g., heat, light, metal ion)

N-Hydroxyphthalimide (NHPI) Phthalimido-N-oxyl (PINO) Radical

Click to download full resolution via product page

Caption: Formation of the PINO radical from NHPI.

Role in Radical Reactions

N-Hydroxyphthalimide esters have emerged as important precursors for generating alkyl
radicals.[8][9] These esters undergo a reductive decarboxylative fragmentation to produce a
substrate radical that can participate in various chemical transformations.[8][9] This reactivity is
harnessed in numerous synthetic applications, including radical additions, cyclizations, and
decarboxylative cross-coupling reactions.[9]
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Reductive Decarboxylation of NHPI Esters

C\I-Hydroxyphthalimide Ester (R-COO-NPhthD
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Caption: General workflow for radical generation from NHPI esters.

Experimental Protocols for NHPI-Mediated
Reactions

The following are representative experimental protocols for reactions catalyzed by N-
Hydroxyphthalimide.

Protocol 1: NHPI-Mediated Aerobic Oxidation of Toluene

This protocol describes the metal-free aerobic oxidation of toluene to oxygenated derivatives.

[7]

Materials:
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N-Hydroxyphthalimide (NHPI)

Toluene

Solvent (e.g., acetic acid)

Molecular oxygen (Oz)

Procedure:

Charge a reaction vessel with N-Hydroxyphthalimide and the chosen solvent.
e Add toluene to the mixture.

o Heat the reaction mixture to a temperature exceeding 70 °C under an atmosphere of
molecular oxygen.

o Monitor the reaction progress by a suitable analytical technique (e.g., GC-MS).

» Upon completion, cool the reaction mixture and isolate the products (benzyl alcohol,
benzaldehyde, and benzoic acid) by standard purification methods.

Protocol 2: NHPI-Mediated Oxidation of Sulfonamides to
N-Sulfonylimines

This protocol details the synthesis of N-sulfonylimines from sulfonamides using NHPI as a
mediator.[10]

Materials:

Sulfonamide (0.5 mmol, 1.0 equiv.)

N-Hydroxyphthalimide (0.25 mmol, 0.5 equiv.)

(Diacetoxyiodo)benzene (Phl(OAc)2) (0.6 mmol, 1.2 equiv.)

Dichloromethane (DCM) (1 mL)
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Procedure:

» To a dried reaction tube equipped with a magnetic stir bar, add the sulfonamide, N-
Hydroxyphthalimide, and dichloromethane.

¢ Add (diacetoxyiodo)benzene to the mixture.
 Stir the reaction at room temperature for 30 minutes.
» Monitor the reaction by thin-layer chromatography (TLC).

e Upon completion, the resulting N-sulfonylimine can be used directly for subsequent reactions
or purified.

Role in Drug Development

N-Hydroxyphthalimide and its derivatives play a significant role in pharmaceutical innovation.
They serve as key intermediates in the synthesis of a variety of therapeutic agents. For
instance, N-(Hydroxymethyl)phthalimide is a crucial building block in the synthesis of
compounds with anti-inflammatory and antiviral properties.[11] Furthermore, NHPI is used to
generate active esters for peptide synthesis, a fundamental process in drug discovery.[1] The
use of NHPI derivatives in redox-active esters also enables novel cross-coupling reactions for
the synthesis of complex molecules with potential biological activity.[12][13]

Quantitative Data Summary

The following table summarizes key quantitative data related to the synthesis and reactions of
N-Hydroxyphthalimide.
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Parameter Value Context Reference

From phthalic

anhydride and
Synthesis Yield 90-95% Y ] [5]
hydroxylamine

hydrochloride
, Commercially
Purity >99% ) [2]
available
N-O-H Bond _
88-90 kcal/mol In various solvents [1]

Dissociation Energy

Oxidation of Toluene ] ] - NHPI-catalyzed
) Varies with conditions ) o [7]
Conversion aerobic oxidation

NHPI-mediated

N-Sulfonylimine o
Moderate to good oxidation of [10]

Synthesis Yield )
sulfonamides

Conclusion

N-Hydroxyphthalimide is a powerful and versatile catalyst with broad applications in organic
synthesis. Its ability to generate the PINO radical under mild conditions makes it an attractive
choice for a variety of transformations, particularly in the context of green chemistry. For
researchers and professionals in drug development, NHPI and its derivatives offer a valuable
toolkit for the synthesis of complex molecules and the exploration of novel chemical space. The
continued development of NHPI-based methodologies promises to further expand its utility in
both academic and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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